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Compound Name:
hydrochloride

Cat. No.: B1342576

An In-depth Technical Guide to Methyl Piperidine-4-carboxylate Hydrochloride

Introduction

Methyl piperidine-4-carboxylate hydrochloride is a heterocyclic organic compound that
serves as a crucial building block in the synthesis of a wide array of pharmaceutical agents and
research chemicals.[1][2] As a derivative of piperidine, a saturated six-membered heterocycle
containing a nitrogen atom, this compound's structure is a common scaffold in medicinal
chemistry. Its utility is primarily as a pharmaceutical intermediate, particularly in the
development of analgesics and anti-inflammatory drugs.[2] This technical guide provides a
comprehensive overview of the structure, properties, synthesis, and applications of Methyl
piperidine-4-carboxylate hydrochloride for researchers, scientists, and drug development
professionals.

Chemical Structure and Properties

The fundamental characteristics of Methyl piperidine-4-carboxylate hydrochloride are
summarized below. The compound exists as a white to yellow solid at room temperature.[3]

Chemical Identifiers and Properties
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Property Value Reference

methyl piperidine-4-
IUPAC Name _ [4]
carboxylate;hydrochloride

CAS Number 7462-86-4 (1131451061171
Molecular Formula C7H14CINO2 [1114]
Molecular Weight 179.64 g/mol [11[4115]
Melting Point 160°C [8]

Boiling Point 85-90°C [8]

Flash Point 160°C 9]

Density 1.06 g/mL [8]

Solubility Slightly soluble in water. [10]

InChi Key XAVNWNCTXQDFLF- 314

UHFFFAOYSA-N

SMILES COC(=0)C1CCNCCL.Cl [4]

Chemical Structure

Figure 1: Chemical structure of Methyl piperidine-4-carboxylate hydrochloride.

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of Methyl piperidine-4-
carboxylate hydrochloride. The following table summarizes key spectroscopic data.

Spectroscopic Data Details

(400 MHz, CDsOD): & 3.73 (s, 3H), 3.44-3.39
1H NMR (m, 2H), 3.15-3.09 (m, 2H), 2.82-2.77 (m, 1H),
2.21-2.16 (m, 2H), 1.99-1.89 (m, 2H).[1]

Mass Spectrometry MS-ESI: m/z 144.2 [M + H - HCIJ*.[1]
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Synthesis and Experimental Protocols

A common and efficient method for the synthesis of Methyl piperidine-4-carboxylate
hydrochloride involves the deprotection of a Boc-protected precursor.[1]

Synthesis Workflow
Methyl 1-tert-butoxycarbonyl- 4 M HCl in Ethyl Acetate
4-piperidinecarboxylate Dichloromethane (DCM)

Deprotection .-

Methyl piperidine-4-carboxylate

hydrochloride

Click to download full resolution via product page

Figure 2: Synthesis workflow for Methyl piperidine-4-carboxylate hydrochloride.

Detailed Experimental Protocol

The following protocol is adapted from a standard laboratory procedure for the synthesis of
Methyl piperidine-4-carboxylate hydrochloride.[1]

e Reaction Setup: To a solution of methyl 1-tert-butoxycarbonyl-4-piperidinecarboxylate (2.16
g, 8.88 mmol) in dichloromethane (DCM, 3 mL), add a 4 M solution of hydrochloric acid in
ethyl acetate (EtOAc, 6 mL).

o Reaction: Stir the reaction mixture at room temperature for 1.5 hours.
o Workup: Remove the solvent by concentration under reduced pressure.

e Product: The resulting white solid is Methyl piperidine-4-carboxylate hydrochloride (1.59
g, 99% vyield).[1]

Applications in Research and Drug Development
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Methyl piperidine-4-carboxylate hydrochloride is a versatile intermediate in organic
synthesis, particularly within the pharmaceutical industry.[1][2]

o Pharmaceutical Synthesis: It is a key starting material for the synthesis of various biologically
active molecules. Its applications include the creation of analgesics and anti-inflammatory
drugs.[2]

o Agrochemicals: This compound is also utilized in the formulation of agrochemicals, such as
pesticides and herbicides.[2]

o Material Science: In material science, it is used in the development of polymers and resins.

[2]

o Catalysis and Directed Synthesis: It serves as a reactant for the C-2 arylation of piperidines
via directed transition metal-catalyzed sp3 C-H activation.[10] It is also used in the synthesis
of antitubercular agents, aminopyrazine inhibitors, and orally available naphthyridine protein
kinase D inhibitors.[10]

Safety and Handling

Methyl piperidine-4-carboxylate hydrochloride is classified with the following hazard
statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), and H335 (May cause respiratory irritation).[3] Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
chemical. It should be stored at room temperature and is incompatible with strong oxidizing
agents.[3][10]

Conclusion

Methyl piperidine-4-carboxylate hydrochloride is a fundamentally important molecule in the
fields of medicinal chemistry and organic synthesis. Its straightforward synthesis, coupled with
the reactivity of the piperidine ring and the methyl ester, makes it an invaluable precursor for a
diverse range of more complex target molecules. This guide has provided a detailed overview
of its structure, properties, synthesis, and applications to aid researchers in their scientific
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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